N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium

• Molecular Formula: C11H13F3NO+
• Molecular Weight: 232.22 g/mol
• IUPAC Name: trimethyl-[3-(2,2,2-trifluoroacetyl)phenyl]azanium
• InChI: InChI=1S/C11H13F3NO/c1-15(2,3)9-6-4-5-8(7-9)10(16)11(12,13)14/h4-7H,1-3H3/q+1
• InChI Key: JIBZSTPMDKSJOX-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(C)C1=CC=CC(=C1)C(=O)C(F)(F)F
• CAS No.: 156781-80-5

Description

N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium is a quaternary ammonium compound with the molecular formula C11H13F3NO. It is known for its potent acetylcholinesterase inhibitory properties, making it a significant compound in biochemical research and potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium typically involves the reaction of 3-(2,2,2-trifluoroacetyl)aniline with trimethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired quaternary ammonium compound .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimizations for large-scale production. This includes the use of automated reactors and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoroacetyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are typically used.

Substitution: Nucleophiles like hydroxide ions and amines are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction typically produces amine derivatives .

Scientific Research Applications

N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: The compound’s acetylcholinesterase inhibitory properties make it valuable in studying enzyme kinetics and neurobiology.

Medicine: Potential therapeutic applications include the development of drugs for neurological disorders such as Alzheimer’s disease.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other biologically active compounds.

Mechanism of Action

The primary mechanism of action of N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium involves the inhibition of acetylcholinesterase. The compound’s reactive ketone group covalently binds to the serine residue in the active site of acetylcholinesterase. This binding is facilitated by the electron-withdrawing trifluoromethyl group on the carbonyl group, making it one of the most potent acetylcholinesterase inhibitors known .

Comparison with Similar Compounds

Similar Compounds

N,N,N-trimethyl-3-(2,2,2-trifluoro-1,1-dihydroxyethyl)anilinium: Another quaternary ammonium compound with similar inhibitory properties.

N,N,N-trimethyl-3-(trifluoroacetyl)anilinium: A closely related compound with slight structural differences.

Uniqueness

N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium stands out due to its extremely potent acetylcholinesterase inhibitory activity, which is attributed to its unique trifluoroacetyl group. This makes it a valuable tool in biochemical research and potential therapeutic applications .